Cas no 2137480-88-5 (2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid)

• Product Name: 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid
• CAS No: 2137480-88-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5995479
• PubChem ID: 165861399
• Update Time: 2025-08-05

2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137480-88-5
• 2-amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid
• EN300-1156688
• 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid

• Inchi： 1S/C10H17NO3/c1-2-6-3-4-7(12)5-8(6)9(11)10(13)14/h6,8-9H,2-5,11H2,1H3,(H,13,14)
• InChI Key： PVTBAFZMPYBGNH-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C(C(=O)O)N)C1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid

Introduction to 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid (CAS No. 2137480-88-5)

2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid, identified by the chemical identifier CAS No. 2137480-88-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclic structure and functional groups, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic pathways. The unique arrangement of atoms in this compound, particularly the presence of an amino group and an ester-like functionality attached to a cyclohexane ring, makes it a versatile building block for more intricate molecular architectures.

The structural motif of 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid incorporates several key features that contribute to its reactivity and utility. The cyclohexane ring, substituted with an ethyl group and an oxo (ketone) group, introduces steric and electronic variations that can influence the molecule's interactions with biological targets. Additionally, the amino and carboxylic acid functionalities provide opportunities for further derivatization, enabling the synthesis of peptidomimetics, protease inhibitors, and other pharmacologically relevant compounds.

In recent years, the pharmaceutical industry has seen a growing demand for innovative intermediates that can streamline the synthesis of complex active pharmaceutical ingredients (APIs). 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid fits into this landscape as a promising candidate due to its structural complexity and functional diversity. Researchers have been exploring its role in the development of novel therapeutic agents, particularly in areas such as immunomodulation and anti-inflammatory treatments. The compound's ability to mimic natural amino acids while incorporating additional functional groups makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid is its potential as a precursor in the synthesis of biologics and biopharmaceuticals. The cyclohexyl ring's conformational flexibility allows for the creation of molecules that can adopt multiple shapes, which is crucial for achieving optimal pharmacokinetic properties. Furthermore, the presence of both amino and carboxylic acid groups facilitates the formation of amide bonds, a fundamental linkage in many proteins and peptides. This characteristic has led to investigations into its use as a building block for peptidomimetics—molecules designed to mimic peptide functions but with improved stability and bioavailability.

The oxo group on the cyclohexane ring also plays a critical role in determining the compound's reactivity. It can participate in various chemical transformations, including nucleophilic additions and oxidations, which are commonly employed in synthetic organic chemistry. This versatility makes 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid a valuable tool for medicinal chemists seeking to develop novel drug candidates. By leveraging its structural features, researchers can design molecules that interact selectively with biological targets, thereby minimizing side effects and improving therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the utility of CAS No. 2137480-88-5. Molecular modeling studies have been conducted to predict how this compound might behave within biological systems, providing insights into its potential interactions with enzymes and receptors. These simulations have helped guide synthetic efforts by identifying optimal modifications that could improve binding affinity or metabolic stability. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for the rapid screening of large libraries of compounds.

The synthesis of 2-Amino-2-(2-ethyl-5-oxocyclohexyl)acetic acid presents both challenges and opportunities for synthetic chemists. While the molecule's complexity necessitates careful planning and execution in multi-step syntheses, its modular structure also allows for modular design approaches. This means that different parts of the molecule can be modified independently, enabling researchers to fine-tune properties such as solubility, bioavailability, or metabolic clearance. Such flexibility is crucial for developing drug candidates that meet stringent pharmacological requirements.

In conclusion,CAS No 2137480 88 5 represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its potential applications in drug development span multiple therapeutic areas, including oncology, neurology, and immunology. As our understanding of biological systems continues to evolve,this compound will likely play an increasingly important role in shaping future treatments. The ongoing exploration of its synthetic possibilities ensures that it remains at the forefront of medicinal chemistry innovation.